Cas no 169331-76-4 (Diindeno[4,3,2,1-cdef:1',2',3'-hi]chrysene(9CI))
169331-76-4 structure
Product Name:Diindeno[4,3,2,1-cdef:1',2',3'-hi]chrysene(9CI)
CAS No:169331-76-4
MF:C28H14
MW:350.4107670784
CID:111174
PubChem ID:15257534
Update Time:2025-04-18
Diindeno[4,3,2,1-cdef:1',2',3'-hi]chrysene(9CI) Chemical and Physical Properties
Names and Identifiers
-
- Diindeno[4,3,2,1-cdef:1',2',3'-hi]chrysene(9CI)
- 1',2',3'-HI]CHRYSENE
- 1,2,3-hi]chryseneneat
- DIINDENO[4,3,2,1-CDEF:1A'A inverted exclamation markA'A,2A'A inverted exclamation markA'A,3A'A inverted exclamation markA'A-HI]CHRYSENE
- DIINDENO[4,3,2,1-CDEF:1',2',3'-HI]CHRYSENE
- DTXSID40570570
- 169331-76-4
- octacyclo[15.10.1.02,6.03,16.04,13.05,10.021,28.022,27]octacosa-1,3(16),4(13),5(10),6,8,11,14,17,19,21(28),22,24,26-tetradecaene
- DIINDENO[4,3,2,1-CDEF
-
- Inchi: 1S/C28H14/c1-2-7-19-17(6-1)18-8-4-9-20-21-14-13-16-12-11-15-5-3-10-22-23(15)24(16)26(21)28(22)27(19)25(18)20/h1-14H
- InChI Key: YHYWVAPNQFPKSC-UHFFFAOYSA-N
- SMILES: C12C3C=CC=C4C=CC5=CC=C(C6C=CC=C7C8C=CC=CC=8C=1C=67)C2=C5C=34
Computed Properties
- Exact Mass: 350.11000
- Monoisotopic Mass: 350.109550447g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 28
- Rotatable Bond Count: 0
- Complexity: 650
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.6
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0.00000
- LogP: 8.07240
Diindeno[4,3,2,1-cdef:1',2',3'-hi]chrysene(9CI) Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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